1-(2-Chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine

• IUPAC Name: 1-(2-chlorophenyl)sulfonyl-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine
• InChI: InChI=1S/C18H18ClNO3S/c19-16-3-1-2-4-18(16)24(21,22)20-9-7-15(12-20)13-5-6-17-14(11-13)8-10-23-17/h1-6,11,15H,7-10,12H2
• InChI Key: OUNSPFTXGLNCDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC3=C(C=C2)OCC3)S(=O)(=O)C4=CC=CC=C4Cl
• Molecular Formula: C18H18ClNO3S
• Molecular Weight: 363.9 g/mol

Description

1-(2-Chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine, also known as CP-47,497, is a synthetic cannabinoid with a potent agonist activity for the cannabinoid receptor CB1. CP-47,497 was first synthesized in 1994 by Pfizer, Inc. as part of a research program aimed at developing new analgesic drugs. However, the compound was never developed for clinical use due to its potent psychoactive effects.

Scientific Research Applications

Synthesis Methodologies and Organic Chemistry Applications

• Compounds featuring benzenesulfonyl and pyrrolidine structures are pivotal in developing synthetic methodologies. For example, Padwa et al. (1999) demonstrated an isomünchnone-based method for synthesizing highly substituted 2(1H)-pyridones, showcasing the utility of such compounds in complex organic syntheses (Padwa, Sheehan, & Straub, 1999). This illustrates the broader relevance of pyrrolidine derivatives in facilitating diverse chemical transformations.
• The work of Xie et al. (2010) on synthesizing pyrrolidin-2-ones via tandem reactions underlines the versatility and efficiency of using sulfonamide and related structures in synthesizing heterocyclic compounds, which are core structures in many bioactive molecules (Xie, Han, Hu, Liu, & Xie, 2010).

Medicinal Chemistry and Drug Design

• Benzenesulfonamide derivatives, closely related to the query compound, have been extensively explored for their binding affinity and selectivity against various biomolecular targets. Balandis et al. (2020) synthesized and investigated a novel set of pyrrolidinone-based chlorinated benzenesulfonamide derivatives for their affinity against human carbonic anhydrases, showcasing the medicinal chemistry applications of such structures (Balandis et al., 2020).

Material Science and Polymer Research

• The synthesis and characterization of conducting polymers based on pyrrolidine derivatives, such as the work by Sotzing et al. (1996), demonstrate the application of these compounds in creating new materials with potential electronic and photonic applications. Their research on poly[bis(pyrrol-2-yl)arylenes] underscores the role of pyrrolidine derivatives in developing advanced materials (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996).